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Introduction

For over six decades, Amphotericin B has been a cornerstone in the treatment of life-

threatening systemic fungal infections. Its discovery marked a pivotal moment in the fight

against invasive mycoses, offering the first effective therapeutic option for a range of

devastating diseases. This in-depth technical guide provides a comprehensive overview of the

discovery, history, and core scientific principles underlying Amphotericin B, tailored for

researchers, scientists, and drug development professionals. We will delve into the key

experiments that led to its isolation and characterization, its unique mechanism of action, and

its ongoing relevance in clinical practice.

Discovery and Historical Perspective
Amphotericin B was first isolated in 1955 by a team of scientists at the Squibb Institute for

Medical Research.[1] The discovery stemmed from the screening of soil microorganisms for

antifungal activity. A culture of an actinomycete, later identified as Streptomyces nodosus, was

isolated from a soil sample collected in the Orinoco River region of Venezuela.[1][2] This

particular strain was found to produce two antifungal compounds, designated Amphotericin A
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and Amphotericin B. Further investigation revealed that Amphotericin B possessed superior

antifungal activity and it was subsequently selected for further development.[1]

Introduced into medical use in 1958, Amphotericin B quickly became the "gold standard" for

treating invasive fungal infections, a status it held for several decades until the advent of azole

antifungals in the early 1980s.[1][2] Its broad spectrum of activity and low rate of induced

resistance have ensured its continued use in the clinical setting for severe mycoses.[2]

Mechanism of Action
The primary mechanism of action of Amphotericin B is its ability to selectively bind to

ergosterol, a principal sterol component of fungal cell membranes. This interaction is the

foundation of its antifungal activity. Upon binding, Amphotericin B molecules assemble to form

transmembrane channels or pores.[1][3][4][5] This pore formation disrupts the integrity of the

fungal cell membrane, leading to a rapid leakage of essential intracellular monovalent ions,

such as potassium (K+), sodium (Na+), hydrogen (H+), and chloride (Cl-).[1][4] The resulting

ionic imbalance ultimately leads to fungal cell death.[1][4]

While Amphotericin B has a higher affinity for ergosterol, it can also bind to cholesterol, the

predominant sterol in mammalian cell membranes. This interaction is the basis for its dose-

limiting toxicity in humans, particularly nephrotoxicity.[3]

A secondary mechanism of action that contributes to the antifungal efficacy of Amphotericin B

is the induction of oxidative stress within the fungal cell.[1][3] The drug is believed to generate

reactive oxygen species, leading to oxidative damage to cellular components and further

contributing to cell death.[3]
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Mechanism of action of Amphotericin B.

Quantitative Data: In Vitro Antifungal Activity
The in vitro efficacy of Amphotericin B is typically quantified by its Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth

of a microorganism. The following tables summarize the MIC ranges, MIC₅₀ (the concentration

that inhibits 50% of isolates), and MIC₉₀ (the concentration that inhibits 90% of isolates) of

Amphotericin B against various clinically important fungal pathogens.

Table 1: Amphotericin B MICs for Candida Species

Candida Species MIC Range (µg/mL) MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

C. albicans 0.125 - 1 0.25 0.5

C. glabrata 0.25 - 2 0.5 - 1 1 - 2

C. parapsilosis 0.125 - 1 0.25 - 0.5 0.5 - 1

C. tropicalis 0.125 - 1 0.25 0.5

C. krusei 0.25 - 2 0.5 1

Data compiled from multiple sources.[6][7][8][9][10]

Table 2: Amphotericin B MICs for Aspergillus Species

Aspergillus
Species

MIC Range (µg/mL) MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

A. fumigatus 0.12 - 2 0.5 - 1 1 - 2

A. flavus 0.25 - 2 1 2

A. niger 0.25 - 2 1 2

A. terreus 0.5 - ≥8 1 - 2 2 - ≥8
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Data compiled from multiple sources.[1][2][3][4][11]

Table 3: Amphotericin B MICs for Other Clinically Relevant Fungi

Fungus MIC Range (µg/mL) MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Cryptococcus

neoformans
0.05 - 1 0.25 - 0.5 0.5 - 1

Zygomycetes (e.g.,

Rhizopus, Mucor)
0.06 - >16 0.25 - 1 1 - 4

Data compiled from multiple sources.[5][12][13][14][15][16][17][18][19][20]

Key Experimental Protocols
The discovery and development of Amphotericin B involved a series of meticulous experimental

procedures, from the initial isolation of the producing organism to the elucidation of its complex

chemical structure.

Isolation of Amphotericin B from Streptomyces nodosus
Fermentation
The production of Amphotericin B is achieved through the fermentation of Streptomyces

nodosus. While specific industrial protocols are proprietary, the general methodology involves

the following steps:

Inoculum Preparation: A pure culture of Streptomyces nodosus is grown in a suitable seed

medium to generate a sufficient biomass for inoculation of the production fermenter.

Fermentation: The seed culture is transferred to a large-scale fermenter containing a

production medium rich in carbon and nitrogen sources. The fermentation is carried out

under controlled conditions of temperature, pH, and aeration to maximize the yield of

Amphotericin B.

Extraction of the Fermentation Broth: After an optimal fermentation period, the broth

containing the produced Amphotericin B is harvested. The first step in extraction often
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involves adjusting the pH of the broth and using a suitable solvent, such as n-butanol or

methyl isobutyl ketone, to extract the polyene complex.

Purification: The crude extract is then subjected to a series of purification steps. These may

include:

Solvent partitioning: To separate Amphotericin A and B based on their differential

solubilities.

Crystallization: The crude Amphotericin B is dissolved in a suitable solvent (e.g.,

dimethylformamide) and then precipitated by the addition of a non-solvent to obtain

crystalline material.

Chromatography: Techniques such as column chromatography or high-performance liquid

chromatography (HPLC) can be employed for final purification to yield highly pure

Amphotericin B.

Structure Elucidation by X-ray Crystallography
The absolute stereostructure of Amphotericin B was definitively determined in 1970 through X-

ray crystallographic analysis of its N-iodoacetyl derivative. The general protocol for such a

determination includes:

Derivatization: Amphotericin B is chemically modified to introduce a heavy atom, in this case,

iodine, by reacting it with iodoacetic anhydride. The heavy atom facilitates the solution of the

phase problem in X-ray crystallography.

Crystallization: Single crystals of the N-iodoacetylamphotericin B derivative suitable for X-ray

diffraction are grown. This is a critical and often challenging step, requiring the slow

evaporation of a solvent from a saturated solution of the compound.

X-ray Diffraction Data Collection: A single crystal is mounted on a goniometer and irradiated

with a monochromatic X-ray beam. The diffraction pattern, consisting of a series of spots of

varying intensities, is recorded on a detector as the crystal is rotated.

Data Processing and Structure Solution: The positions and intensities of the diffraction spots

are indexed and integrated. The phase information is determined using methods such as
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Patterson or direct methods, aided by the presence of the heavy iodine atom.

Structure Refinement: An initial model of the molecule is built into the electron density map

and refined using least-squares methods to obtain the final, high-resolution three-

dimensional structure.

Total Synthesis of (+-)-Amphotericin B
The first total synthesis of the naturally occurring enantiomer of Amphotericin B was a landmark

achievement in organic chemistry, accomplished by K. C. Nicolaou and his group in 1987. The

synthesis was a convergent one, involving the preparation of key fragments that were then

coupled and elaborated to the final molecule. A simplified overview of the retrosynthetic

analysis is presented below.

Amphotericin B

Amphoteronolide B
(Aglycone)Glycosylation

Mycosamine Glycoside

C1-C13 Fragment
Wittig Reaction

C14-C26 Fragment
Aldol Addition

C27-C37 Fragment
Julia Olefination

Click to download full resolution via product page

Simplified retrosynthetic analysis of Amphotericin B.

Antifungal Susceptibility Testing: Broth Microdilution
Method (CLSI M27-A3)
The Clinical and Laboratory Standards Institute (CLSI) M27-A3 document provides a

standardized reference method for broth microdilution antifungal susceptibility testing of yeasts.

Preparation of Antifungal Agent: A stock solution of Amphotericin B is prepared in a suitable

solvent (e.g., dimethyl sulfoxide) and then serially diluted in RPMI 1640 medium to achieve a

range of final concentrations in microtiter plates.
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Inoculum Preparation: The fungal isolate to be tested is grown on an appropriate agar

medium. A suspension of the fungal cells is prepared in sterile saline and adjusted to a

turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted in

RPMI 1640 medium to achieve a standardized final inoculum concentration.

Inoculation and Incubation: The wells of the microtiter plate containing the serially diluted

Amphotericin B are inoculated with the standardized fungal suspension. The plate is then

incubated at 35°C for 24 to 48 hours.

Reading of Results: The MIC is determined as the lowest concentration of Amphotericin B

that causes a prominent decrease in turbidity (i.e., inhibits visible growth) compared to the

drug-free growth control well.

Experimental and Discovery Workflow
The discovery of a natural product antibiotic like Amphotericin B follows a general workflow

from initial screening to clinical application.
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General workflow for the discovery of Amphotericin B.
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Conclusion
The discovery of Amphotericin B from a soil-dwelling bacterium revolutionized the treatment of

invasive fungal infections. Its unique mechanism of action, targeting the fungal cell membrane,

has made it an indispensable tool in the infectious disease armamentarium for over half a

century. While the development of newer, less toxic antifungal agents has provided alternative

treatment options, Amphotericin B remains a critical therapy for many severe and life-

threatening mycoses. The ongoing study of its complex structure and mechanism of action

continues to provide valuable insights for the development of new and improved antifungal

drugs. The history of Amphotericin B serves as a powerful testament to the importance of

natural product discovery in addressing unmet medical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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